Cas no 879403-78-8 (BENZENE, 1-[(3-BROMOPHENOXY)METHYL]-2-CHLORO-)

BENZENE, 1-[(3-BROMOPHENOXY)METHYL]-2-CHLORO- structure
879403-78-8 structure
Product Name:BENZENE, 1-[(3-BROMOPHENOXY)METHYL]-2-CHLORO-
CAS No:879403-78-8
MF:C13H10BrClO
MW:297.574902057648
MDL:MFCD07782646
CID:3366045
PubChem ID:11543924
Update Time:2025-09-18

BENZENE, 1-[(3-BROMOPHENOXY)METHYL]-2-CHLORO- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1-[(3-BROMOPHENOXY)METHYL]-2-CHLORO-
    • 3-BROMOPHENYL-(2-CHLOROBENZYL)ETHER
    • 1-bromo-3-[(2-chlorophenyl)methoxy]benzene
    • 1-((3-Bromophenoxy)methyl)-2-chlorobenzene
    • AKOS008913111
    • 879403-78-8
    • MDL: MFCD07782646
    • Inchi: 1S/C13H10BrClO/c14-11-5-3-6-12(8-11)16-9-10-4-1-2-7-13(10)15/h1-8H,9H2
    • InChI Key: DBDDJFGLPWQFRY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)OCC1C=CC=CC=1Cl

Computed Properties

  • Exact Mass: 295.96036Da
  • Monoisotopic Mass: 295.96036Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 9.2Ų

BENZENE, 1-[(3-BROMOPHENOXY)METHYL]-2-CHLORO- Pricemore >>

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